Ethyltrichlorosilane Ethyltrichlorosilane Ethyltrichlorosilane appears as a colorless fuming liquid with a pungent odor. Flash point 57°F. Boiling point 211.1°F (99.5°C). Vapor and liquid may cause burns. Denser than water. Vapors heavier than air.
Brand Name: Vulcanchem
CAS No.: 115-21-9
VCID: VC0093397
InChI: InChI=1S/C2H5Cl3Si/c1-2-6(3,4)5/h2H2,1H3
SMILES: CC[Si](Cl)(Cl)Cl
Molecular Formula: C2H5Cl3Si
Molecular Weight: 163.5 g/mol

Ethyltrichlorosilane

CAS No.: 115-21-9

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VCID: VC0093397

Molecular Formula: C2H5Cl3Si

Molecular Weight: 163.5 g/mol

Ethyltrichlorosilane - 115-21-9

CAS No. 115-21-9
Product Name Ethyltrichlorosilane
Molecular Formula C2H5Cl3Si
Molecular Weight 163.5 g/mol
IUPAC Name trichloro(ethyl)silane
Standard InChI InChI=1S/C2H5Cl3Si/c1-2-6(3,4)5/h2H2,1H3
Standard InChIKey ZOYFEXPFPVDYIS-UHFFFAOYSA-N
SMILES CC[Si](Cl)(Cl)Cl
Canonical SMILES CC[Si](Cl)(Cl)Cl
Boiling Point 208 °F at 760 mm Hg (EPA, 1998)
100.5 °C
Colorform Liquid
COLORLESS LIQUID
Density 1.2381 at 68 °F (EPA, 1998)
1.2373 g/cu cm at 20 °C
Flash Point 72 °F (EPA, 1998)
72 °F (22 °C) (Open cup)
57 °F (Closed cup)
Melting Point -158 °F (EPA, 1998)
-105.6 °C
Physical Description Ethyltrichlorosilane appears as a colorless fuming liquid with a pungent odor. Flash point 57°F. Boiling point 211.1°F (99.5°C). Vapor and liquid may cause burns. Denser than water. Vapors heavier than air.
Liquid
Description Ethyltrichlorosilane appears as a colorless fuming liquid with a pungent odor. Flash point 57°F. Boiling point 211.1°F (99.5°C). Vapor and liquid may cause burns. Denser than water. Vapors heavier than air.
Solubility Soluble in carbon tetrachloride
SOL IN BENZENE, ETHER, HEPTANE, PERCHLOROETHYLENE
Vapor Density 5.6 (EPA, 1998) (Relative to Air)
5.6 (Air = 1)
Vapor Pressure 47.18 mmHg
47.2 mm Hg at 25 deg
PubChem Compound 8260
Last Modified Nov 11 2021
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